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Compound of Interest

Compound Name: Iso-isariin B

Cat. No.: B15559258

An In-depth Technical Guide to Iso-isariin B

For Researchers, Scientists, and Drug Development Professionals

Abstract

Iso-isariin B is a naturally occurring cyclodepsipeptide, a class of compounds characterized by
a cyclic structure containing both amino and hydroxy acids. First isolated from the
entomopathogenic fungus Beauveria felina, Iso-isariin B has demonstrated notable
insecticidal activity, positioning it as a compound of interest for the development of novel bio-
insecticides. This technical guide provides a comprehensive overview of Iso-isariin B,
including its chemical properties, biological activity, and the methodologies for its isolation and
characterization. While its primary reported activity is insecticidal, its classification as a
cyclodepsipeptide suggests potential for a broader range of biological effects, including
antifungal properties, which warrants further investigation.

Chemical and Physical Properties

Iso-isariin B is a complex molecule with a well-defined chemical structure. The primary
identifiers and properties are summarized in the table below. There is some discrepancy in the
reported CAS numbers for Iso-isariin B. The original isolation was reported in 2011, and the
CAS number 1290627-99-4 is widely associated with this initial discovery.[1][2][3][4][5] A later
report in 2021, detailing the re-isolation of Iso-isariin B from a different fungal source, is
associated with the CAS number 2326436-93-3. Researchers are advised to consider both
numbers when sourcing this compound.
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Property Value Source(s)
Molecular Formula C30H53Ns07

Molecular Weight 595.77 g/mol

CAS Number(s) 1290627-99-4; 2326436-93-3

Class Cyclodepsipeptide

Biological Activity and Potential Applications

The primary reported biological activity of Iso-isariin B is its insecticidal effect. However, the
broader class of cyclodepsipeptides is known for a wide spectrum of bioactivities, suggesting
that Iso-isariin B may have other potential applications.

Insecticidal Activity

Iso-isariin B has demonstrated potent insecticidal activity against the grain weevil, Sitophilus
spp. This activity is a key feature of the compound and is the most well-documented of its
biological effects.

Target Organism Metric Value Source(s)

Sitophilus spp. LDso 10 pg/mL

It is important to distinguish Iso-isariin B from the similarly named "isariin B". An earlier study
from 1981 reported that isariin B was inactive against the larvae of Galleria mellonella, while
isariins C and D showed insecticidal properties. This highlights the structural specificity
required for the insecticidal action of these related compounds.

Antifungal Potential

While specific minimum inhibitory concentration (MIC) values for Iso-isariin B against fungal
pathogens have not been prominently reported in the available literature, its classification as a
cyclodepsipeptide suggests it may possess antifungal properties. Many cyclodepsipeptides are
known to exhibit antifungal activity. Furthermore, a related compound, isaridin H, isolated
alongside Iso-isariin B from Amphichorda guana, demonstrated significant antifungal activity

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15559258?utm_src=pdf-body
https://www.benchchem.com/product/b15559258?utm_src=pdf-body
https://www.benchchem.com/product/b15559258?utm_src=pdf-body
https://www.benchchem.com/product/b15559258?utm_src=pdf-body
https://www.benchchem.com/product/b15559258?utm_src=pdf-body
https://www.benchchem.com/product/b15559258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

against Botrytis cinerea and Alternaria solani. This suggests that Iso-isariin B should be
considered a candidate for antifungal screening programs.

Experimental Protocols

The following sections detail the methodologies for the isolation and structural elucidation of
Iso-isariin B, based on the foundational work of Langenfeld et al. (2011).

Fungal Strain and Fermentation

» Organism:Beauveria felina is the fungal species from which Iso-isariin B was first isolated.

» Cultivation Medium: The fungus is typically cultured on a solid-state medium, such as rice, to
encourage the production of secondary metabolites.

 Incubation: The cultures are incubated under controlled conditions of temperature and
humidity for a period sufficient to allow for fungal growth and metabolite production.

Extraction and Isolation

The extraction and isolation of Iso-isariin B involves a multi-step process to separate the
compound from the fungal biomass and culture medium.

Figure 1. Workflow for the extraction and isolation of Iso-isariin B.

Structure Elucidation

The chemical structure of Iso-isariin B was determined using a combination of mass
spectrometry and nuclear magnetic resonance spectroscopy.

o Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the
elemental composition of the molecule. MS/MS fragmentation patterns provide information
about the sequence of amino and hydroxy acids in the cyclic structure.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Extensive 2D-heteronuclear NMR
experiments, such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC
(Heteronuclear Multiple Bond Correlation), are employed to establish the connectivity of
atoms within the molecule and to determine the final three-dimensional structure.
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Potential Mechanism of Action and Signaling
Pathways

The precise molecular targets and signaling pathways affected by Iso-isariin B have not been
fully elucidated. However, based on the known mechanisms of other cyclodepsipeptides,
several possibilities can be proposed.

Cyclodepsipeptides are known to interact with a variety of cellular components and can disrupt
cellular processes. Their ionophoric properties, the ability to transport ions across biological
membranes, can lead to a disruption of cellular ion homeostasis, which can be cytotoxic.

For their insecticidal activity, potential mechanisms could involve:
¢ Disruption of the insect midgut epithelial cell membranes.
e Inhibition of essential enzymes in the insect.

¢ Interference with neurotransmission.
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Figure 2. Postulated mechanism of action for Iso-isariin B.
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Further research is required to identify the specific molecular targets of Iso-isariin B and to
delineate the signaling pathways that are modulated by this compound to exert its insecticidal
effects. Understanding these mechanisms will be crucial for the development of targeted and
effective pest control strategies.

Conclusion

Iso-isariin B is a promising natural product with demonstrated insecticidal activity. This
technical guide has summarized the current knowledge regarding its chemical properties,
biological activity, and the experimental protocols for its study. While its insecticidal properties
are the most prominent, its classification as a cyclodepsipeptide suggests that further
investigation into other bioactivities, such as antifungal effects, is warranted. The detailed
methodologies provided herein should serve as a valuable resource for researchers in the
fields of natural product chemistry, drug discovery, and agricultural science who are interested
in exploring the potential of Iso-isariin B and related compounds. Future research should
focus on elucidating its precise mechanism of action and exploring its full spectrum of biological
activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Iso-isariin B CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559258#iso-isariin-b-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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